3,4-dibromobenzenesulfonyl Chloride

• IUPAC Name: 3,4-dibromobenzenesulfonyl chloride
• InChI: InChI=1S/C6H3Br2ClO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H
• InChI Key: PBCQAUMKUSTMJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)Br)Br
• Molecular Formula: C6H3Br2ClO2S
• DSSTOX Substance ID: DTXSID20374139
• Molecular Weight: 334.41 g/mol
• CAS RN: 81903-80-2

Description

3,4-Dibromobenzenesulfonyl chloride, also known as 3,4-Dibromophenylsulfonic acid chloride or 3,4-Dibromophenylsulfonyl chloride, is a chemical compound with the empirical formula C6H3O2Cl1Br2S1. It has a molecular weight of 334.41.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two bromine atoms and a sulfonyl chloride group. The exact 3D conformer and other detailed structural information are not provided in the searched resources.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 334.41 g/mol. It has a complexity of 249 and a topological polar surface area of 42.5 Ų. Other specific physical and chemical properties are not provided in the searched resources.

Scientific Research Applications

Solid-Phase Synthesis

3,4-Dibromobenzenesulfonyl chloride and similar compounds, like 2/4-nitrobenzenesulfonyl chloride, are vital in solid-phase synthesis. They are used as key intermediates for different chemical transformations, including unusual rearrangements to yield diverse privileged scaffolds. This usage underscores their significance in generating a variety of structurally complex and potentially bioactive molecules (Fülöpová & Soural, 2015).

Radiosynthesis of PET Tracers

In the field of positron emission tomography (PET), this compound derivatives have shown promising reactivity. They have been employed in synthesizing [18F]2-fluoroethyl arylsulfonates, which are crucial for labeling radiotracers. These compounds, particularly 3,4-dibromobenzenesulfonate, exhibit high reactivity and are considered efficient alternatives to traditional labeling agents, potentially enhancing the efficiency of PET tracer production (Musachio, Shah, & Pike, 2005).

Organic Synthesis

This compound derivatives are also integral in organic synthesis. They serve as intermediates in various synthetic routes, including the production of 3-formylbenzenesulfonyl chloride derivatives. These derivatives are created through a series of reactions starting from benzaldehydes, demonstrating the versatility of this compound in synthesizing complex organic molecules (Bao et al., 2017).

Analytical Chemistry

In analytical chemistry, derivatives of this compound are used to enhance detection sensitivity in liquid chromatography–mass spectrometry (LC–MS). They are part of derivatization methods that significantly increase detection responses for specific compounds like estrogens, proving crucial in sensitive biological analyses (Higashi et al., 2006).

Safety and Hazards

3,4-Dibromobenzenesulfonyl chloride is classified as Eye Damage 1 and Skin Corrosion 1B. It is considered dangerous, with hazard statements including H314 (causes severe skin burns and eye damage). Precautionary measures include avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Q & A

Q1: What is the primary application of 3,4-dibromobenzenesulfonyl chloride in the context of the provided research?

A1: The research highlights the use of this compound to synthesize novel heterocyclic aromatic amide protecting groups for aryl and phthalocyaninesulfonic acids []. These protecting groups are valuable in organic synthesis to temporarily mask reactive functional groups.

Q2: Which heterocyclic compounds were reacted with this compound in this study?

A2: The researchers investigated the reaction of this compound with various heterocycles, including pyrroles, indole, imidazole, and a pyrazole []. These reactions aimed to explore the potential of these heterocycles as components of protecting groups for sulfonic acid derivatives.